Cas no 2137142-44-8 (tert-butyl N-(4-propanoylcyclohexyl)carbamate)

• Product Name: tert-butyl N-(4-propanoylcyclohexyl)carbamate
• CAS No: 2137142-44-8
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6440303
• PubChem ID: 67725257
• Update Time: 2025-08-05

tert-butyl N-(4-propanoylcyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl ((trans)-4-propionylcyclohexyl)carbamate
• SCHEMBL8916886
• SCHEMBL16224950
• 2027327-52-0
• SCHEMBL13187677
• EN300-796955
• EN300-799924
• SKJNOXMVLRJGJX-XYPYZODXSA-N
• 1637303-66-2
• 2137142-44-8
• tert-butyl N-(4-propanoylcyclohexyl)carbamate
• tert-butyl N-[(1s,4s)-4-propanoylcyclohexyl]carbamate
• EN300-796199
• tert-butyl N-[(1r,4r)-4-propanoylcyclohexyl]carbamate

• Inchi： 1S/C14H25NO3/c1-5-12(16)10-6-8-11(9-7-10)15-13(17)18-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,15,17)
• InChI Key： SKJNOXMVLRJGJX-UHFFFAOYSA-N
• SMILES： O=C(CC)C1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(4-propanoylcyclohexyl)carbamate

Professional Introduction to Tert-butyl N-(4-propanoylcyclohexyl)carbamate (CAS No. 2137142-44-8)

Tert-butyl N-(4-propanoylcyclohexyl)carbamate, a compound with the chemical identifier CAS No. 2137142-44-8, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural framework, has been explored for its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical modulators.

The molecular structure of tert-butyl N-(4-propanoylcyclohexyl)carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 4-propanoylcyclohexyl side chain. This configuration imparts distinct physicochemical properties to the compound, making it a versatile intermediate in synthetic chemistry. The presence of the carbamate group suggests potential roles in biological interactions, such as enzyme inhibition or receptor binding, which are critical for drug discovery processes.

In recent years, there has been a growing interest in exploring the pharmacological properties of carbamate derivatives due to their diverse biological activities. Studies have indicated that compounds containing the carbamate functional group often exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic intervention. The specific arrangement of atoms in tert-butyl N-(4-propanoylcyclohexyl)carbamate may contribute to its ability to interact with biological targets in unique ways, potentially leading to the development of new drugs with improved efficacy and selectivity.

One of the most compelling aspects of this compound is its potential application in the synthesis of advanced pharmaceutical intermediates. The structural features of tert-butyl N-(4-propanoylcyclohexyl)carbamate make it an excellent building block for constructing more complex molecules. Researchers have leveraged its reactivity to develop novel derivatives with enhanced pharmacological properties. For instance, modifications to the side chain or the carbamate group can lead to compounds with improved solubility, bioavailability, or target specificity.

The field of medicinal chemistry has seen significant advancements in the design and synthesis of carbamate-based drugs. These advancements are driven by the need for more effective and safer therapeutic agents. The work done with tert-butyl N-(4-propanoylcyclohexyl)carbamate aligns with this trend, as it provides a foundation for exploring new drug candidates. By understanding its reactivity and biological interactions, scientists can optimize its structure to meet specific therapeutic requirements.

In addition to its pharmaceutical applications, tert-butyl N-(4-propanoylcyclohexyl)carbamate has shown promise in biochemical research. Its unique structure allows it to serve as a probe for studying enzyme mechanisms and metabolic pathways. Such studies are crucial for understanding disease processes and developing targeted therapies. The compound's ability to interact with biological systems makes it a valuable tool for researchers aiming to uncover new insights into cellular function.

The synthesis of tert-butyl N-(4-propanoylcyclohexyl)carbamate involves multi-step organic reactions that highlight the expertise required in modern synthetic chemistry. The process typically begins with the preparation of key intermediates, followed by their functionalization to achieve the desired product. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent applications.

The use of computational methods has also played a significant role in the study of this compound. Molecular modeling and simulations allow researchers to predict how tert-butyl N-(4-propanoylcyclohexyl)carbamate will interact with biological targets at the molecular level. These predictions can guide experimental design and help identify potential modifications that could enhance its pharmacological properties.

In conclusion, tert-butyl N-(4-propanoylcyclohexyl)carbamate (CAS No. 2137142-44-8) represents an intriguing chemical entity with broad applications in pharmaceutical and biochemical research. Its unique structural features make it a valuable intermediate for drug development and a useful tool for studying biological processes. As research continues to uncover new aspects of this compound's properties and potential uses, it is likely to remain a focus of interest for scientists worldwide.